Cas no 21082-30-4 (1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-9-beta-D-ribofuranosyl-)
21082-30-4 structure
Product Name:1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-9-beta-D-ribofuranosyl-
CAS No:21082-30-4
MF:C10H12N4O7
MW:300.224882125854
CID:911070
PubChem ID:3082183
Update Time:2025-04-19
1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-9-beta-D-ribofuranosyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-9-beta-D-ribofuranosyl-
- 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3,7-dihydropurine-2,6,8-trione
- 8-oxoxanthosine
- 9-N-Ribofuranosyluric acid
- 9-Ribosyluric acid
- SCHEMBL4355124
- 9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purine-2,6,8(3H,7H,9H)-trione
- 21082-30-4
- 9-(beta-D-ribofuranosyl)uric acid
- 9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-7,9-dihydro-1H-purine-2,6,8(3H)-trione
- Q27122110
- DTXSID40175307
- 9-beta-D-ribofuranosyl-7,9-dihydro-1H-purine-2,6,8(3H)-trione
- CHEBI:50548
-
- Inchi： 1S/C10H12N4O7/c15-1-2-4(16)5(17)8(21-2)14-6-3(11-10(14)20)7(18)13-9(19)12-6/h2,4-5,8,15-17H,1H2,(H,11,20)(H2,12,13,18,19)/t2-,4-,5-,8-/m1/s1
- InChI Key： XRFDFDQNRIGZOW-UMMCILCDSA-N
- SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(NC2C(NC(NC1=2)=O)=O)=O)O)O
Computed Properties
- Exact Mass: 300.07100
- Monoisotopic Mass: 300.07059873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 562
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.2
- Topological Polar Surface Area: 161Ų
Experimental Properties
- PSA: 173.43000
- LogP: -3.68230
1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-9-beta-D-ribofuranosyl- Suppliers
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(CAS:21082-30-4)1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-9-beta-D-ribofuranosyl-
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Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:09
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1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-9-beta-D-ribofuranosyl- Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
21082-30-4 (1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-9-beta-D-ribofuranosyl-) Related Products
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Recommended suppliers
NewCan Biotech Limited
(CAS:21082-30-4)1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-9-beta-D-ribofuranosyl-
Purity:97%
Quantity:10g
Price ($):Inquiry